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Compound of Interest

Compound Name: Mibefradil dihydrochloride hydrate

Cat. No.: B12060470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and use of Mibefradil
dihydrochloride hydrate in cell culture experiments. Mibefradil is a potent calcium channel

blocker with moderate selectivity for T-type over L-type Ca2+ channels, and it has also been

shown to inhibit Orai channels.[1][2][3] These characteristics make it a valuable tool for

investigating the role of calcium signaling in various cellular processes, including proliferation,

apoptosis, and cell cycle progression.[3]

Data Presentation
The following table summarizes the key quantitative data for Mibefradil dihydrochloride
hydrate.
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Property Value Source

Molecular Weight
568.56 g/mol (anhydrous

basis)
[1]

Solubility in DMSO Up to 100 mM (56.86 mg/mL) [1][2]

Solubility in Water Up to 50 mM (28.43 mg/mL) [1][2]

Insolubility Absolute Ethanol

IC50 (T-type Ca2+ channels) 2.7 µM [1][4][5]

IC50 (L-type Ca2+ channels) 18.6 µM [1][4][5]

IC50 (Orai1 channels) 52.6 µM [3]

IC50 (Orai2 channels) 14.1 µM [3]

IC50 (Orai3 channels) 3.8 µM [3]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Mibefradil
dihydrochloride hydrate in DMSO.

Materials:

Mibefradil dihydrochloride hydrate powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes

Calibrated analytical balance

Pipettes and sterile filter tips

Procedure:
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Weighing the Compound: Accurately weigh out 5.69 mg of Mibefradil dihydrochloride
hydrate powder using a calibrated analytical balance.

Dissolution: Add 1 mL of cell culture grade DMSO to the powder.

Vortexing: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming to 37°C can be used to aid dissolution if necessary.

Sterilization (Optional): If required, filter the stock solution through a 0.22 µm syringe filter

into a sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.[5] Store the aliquots at -20°C for

up to one month or at -80°C for up to six months.[4]

Treatment of Cultured Cells
This protocol provides a general guideline for treating cultured cells with Mibefradil
dihydrochloride hydrate. The final concentration and incubation time should be optimized for

each cell line and experimental design.

Materials:

Cultured cells in appropriate cell culture plates or flasks

Complete cell culture medium

10 mM Mibefradil dihydrochloride hydrate stock solution (prepared as described above)

Procedure:

Cell Seeding: Seed cells at the desired density in a culture plate and allow them to adhere

and grow overnight.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the 10 mM

Mibefradil dihydrochloride hydrate stock solution at room temperature.
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Dilution: Prepare the final working concentration of Mibefradil by diluting the stock solution in

complete cell culture medium. For example, to prepare a 10 µM working solution in 10 mL of

medium, add 10 µL of the 10 mM stock solution to the medium.

Note: It is crucial to ensure that the final concentration of DMSO in the cell culture medium

is non-toxic to the cells (typically ≤ 0.1%).

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the desired concentration of Mibefradil.

Incubation: Incubate the cells for the desired period under standard cell culture conditions

(e.g., 37°C, 5% CO2).

Downstream Analysis: Following incubation, proceed with the planned downstream assays

to evaluate the effects of Mibefradil on the cells.

Visualizations
The following diagrams illustrate the experimental workflow for preparing Mibefradil for cell

culture and its known signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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